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Compound of Interest

Compound Name:
Tetrabutylammonium fluoride

trihydrate

Cat. No.: B108558 Get Quote

This guide provides detailed information on the molecular properties of tetrabutylammonium
fluoride trihydrate, a widely used reagent in organic synthesis. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Data Presentation: Molecular Formula and Weight
Tetrabutylammonium fluoride trihydrate is a quaternary ammonium salt that exists as a

hydrated complex. Its chemical identity and molecular weight are fundamental parameters for

its application in quantitative chemical reactions. The table below summarizes these key

properties.[1][2][3][4][5][6][7]

Component Chemical Formula
Molar Mass ( g/mol
)

Contribution to
Total Molecular
Weight (%)

Tetrabutylammonium

(TBA) Cation
(CH₃CH₂CH₂CH₂)₄N⁺ 242.48 76.85%

Fluoride (F) Anion F⁻ 19.00 6.02%

Water of Hydration 3H₂O 54.03 17.13%

Total Compound C₁₆H₄₂FNO₃ 315.51 100.00%
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The compound's overall chemical formula is C₁₆H₄₂FNO₃, with a corresponding molecular

weight of 315.51 g/mol .[1][3][5][6][7] Other representations of the formula include

C₁₆H₃₆N·F·3H₂O and [CH₃(CH₂)₃]₄NF · 3H₂O.[2][4][8]

Methodology: Determination of Molecular Weight
The molecular weight of tetrabutylammonium fluoride trihydrate is determined by

calculating the sum of the atomic weights of all atoms present in its chemical formula. This

process involves identifying the constituent elements and the number of atoms of each,

referencing their standard atomic weights from the periodic table, and summing these values.

The workflow for this calculation is outlined in the diagram below.

Input Data

Calculation Steps

Result

Chemical Formula
C₁₆H₄₂FNO₃

1. Count Atoms
C: 16, H: 42, F: 1, N: 1, O: 3

Standard Atomic Weights
(C, H, F, N, O)

2a. Calculate Mass of Carbon
16 * 12.011 u

2b. Calculate Mass of Hydrogen
42 * 1.008 u

2c. Calculate Mass of Fluorine
1 * 18.998 u

2d. Calculate Mass of Nitrogen
1 * 14.007 u

2e. Calculate Mass of Oxygen
3 * 15.999 u

3. Sum Component Masses

Molecular Weight
315.51 g/mol
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Caption: Workflow for calculating the molecular weight of tetrabutylammonium fluoride
trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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